2-(2-Methylcyclohexyl)aniline

• Molecular Formula: C13H19N
• Molecular Weight: 189.30 g/mol
• IUPAC Name: 2-(2-methylcyclohexyl)aniline
• InChI: InChI=1S/C13H19N/c1-10-6-2-3-7-11(10)12-8-4-5-9-13(12)14/h4-5,8-11H,2-3,6-7,14H2,1H3
• InChI Key: AWOMMNJENIXHKL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1C2=CC=CC=C2N

Description

2-(2-Methylcyclohexyl)aniline is a secondary amine featuring a methyl-substituted cyclohexyl group attached to the ortho position of an aniline ring. It is synthesized via intramolecular hydroaminoalkylation of unactivated olefins using a tantalum-based catalyst (Ta(NMe₂)₂) under high temperatures (160–165 °C). The compound’s structure combines the aromatic reactivity of aniline with the steric and electronic effects of the cyclohexyl substituent, making it relevant in organic synthesis and catalysis.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(2-Methylcyclohexyl)aniline can be achieved through several methods. One common approach involves the reduction of nitroarenes. For instance, 2-nitro-2-methylcyclohexylbenzene can be reduced using hydrogen in the presence of a palladium catalyst to yield 2-(2-Methylcyclohexyl)aniline .

Industrial Production Methods: Industrial production of 2-(2-Methylcyclohexyl)aniline typically involves large-scale reduction processes. The use of catalytic hydrogenation is favored due to its efficiency and scalability. The reaction is conducted under controlled temperature and pressure conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 2-(2-Methylcyclohexyl)aniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones or nitroso compounds.

Reduction: It can be further reduced to form cyclohexylamines.

Substitution: Electrophilic substitution reactions can occur on the aromatic ring, leading to the formation of various substituted anilines.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Hydrogen gas in the presence of palladium or platinum catalysts is commonly used.

Substitution: Reagents such as halogens, nitrating agents, and sulfonating agents are used under acidic or basic conditions.

Major Products Formed:

Oxidation: Quinones and nitroso compounds.

Reduction: Cyclohexylamines.

Substitution: Various substituted anilines depending on the reagent used.

Scientific Research Applications

2-(2-Methylcyclohexyl)aniline has diverse applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of dyes, pigments, and other organic compounds.

Biology: It serves as a building block for the synthesis of biologically active molecules.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceutical compounds.

Industry: It is used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(2-Methylcyclohexyl)aniline involves its interaction with various molecular targets. It can act as a nucleophile in substitution reactions, where the aniline group donates electrons to electrophilic centers. The cyclohexyl ring provides steric hindrance, influencing the reactivity and selectivity of the compound in different reactions .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following compounds share structural motifs with 2-(2-Methylcyclohexyl)aniline but differ in substituents, functional groups, or connectivity:

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Functional Groups	Synthesis & Reactivity Notes
2-(2-Methylcyclohexyl)aniline	Cyclohexyl (methyl) attached to aniline	191.27*	Primary amine, cyclohexyl-methyl	Ta-catalyzed hydroaminoalkylation
2-{[Cyclohexyl(methyl)amino]methyl}aniline	Cyclohexyl-methylamine via methylene bridge	218.34	Secondary amine, methylene linker	Not specified; likely amine alkylation
2-(Cyclohexyloxy)aniline	Cyclohexyl group linked via ether oxygen	191.13	Ether (C-O-C), primary amine	Not specified; etherification reactions
2-[(2-Ethylcyclohexyl)oxy]aniline	Ethyl-substituted cyclohexyl ether	219.32	Ether, ethyl substituent	Increased steric bulk
2-Chloro-N-(methoxymethyl)aniline	Chloro and methoxymethyl substituents	171.60	Chlorine, methoxymethyl, primary amine	High-purity synthesis; used in pharmaceuticals
2-Methoxy-5-methylaniline	Methoxy and methyl on aniline ring	151.21	Methoxy, methyl (para/ortho)	Positional isomerism affects reactivity

*Note: Molecular weight calculated based on formula C₁₃H₁₉N.

Key Comparative Analysis

The primary amine enables reactions like diazotization . 2-Chloro-N-(methoxymethyl)aniline: Chlorine (electron-withdrawing) deactivates the aromatic ring, directing EAS to meta positions. The methoxymethyl group enhances solubility in polar solvents . 2-Methoxy-5-methylaniline: Methoxy (electron-donating) activates the ring for EAS, while methyl groups influence regioselectivity .

Synthetic Accessibility

• The Ta-catalyzed synthesis of 2-(2-Methylcyclohexyl)aniline requires high temperatures and lacks stereochemical control, unlike 2-Chloro-N-(methoxymethyl)aniline, which is produced in high purity (≥95%) for pharmaceutical applications .

Physical Properties

• Ether-linked analogues (e.g., 2-(Cyclohexyloxy)aniline): Lower molecular weights (191.13 vs. 219.32) and increased polarity due to ether linkages improve solubility in polar solvents compared to alkyl-linked amines .
• Long-chain derivatives (e.g., 2-[(2-Ethylhexyl)oxy]aniline): Higher hydrophobicity (MW 221.34) reduces aqueous solubility, favoring organic-phase reactions .

Applications

• 2-(2-Methylcyclohexyl)aniline : Primarily a synthetic intermediate in catalysis .
• 2-Chloro-N-(methoxymethyl)aniline : Used in pharmaceuticals and agrochemicals due to its reactive chlorine and methoxymethyl groups .
• 2-Methoxy-5-methylaniline : Positional isomers serve as intermediates in dye and polymer synthesis .

Biological Activity

2-(2-Methylcyclohexyl)aniline is an organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, pharmacological applications, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-(2-Methylcyclohexyl)aniline consists of an aniline core substituted with a 2-methylcyclohexyl group. This structural arrangement contributes to its unique biological properties, including interactions with various biological targets.

Mechanisms of Biological Activity

The biological activity of 2-(2-Methylcyclohexyl)aniline can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, which is crucial for its potential use in treating diseases like cancer.
• Receptor Interaction : It can interact with various receptors, enhancing its pharmacological profile and therapeutic efficacy.
• Metabolic Stability : The presence of the cyclohexyl group contributes to the compound's metabolic stability, allowing for prolonged biological activity.

Pharmacological Applications

Research indicates that 2-(2-Methylcyclohexyl)aniline has potential applications in several areas:

• Anticancer Agents : Preliminary studies suggest that this compound may inhibit DNA replication and repair processes, making it a candidate for anticancer drug development.
• Antimicrobial Agents : Its structural features may also confer antimicrobial properties, which are being explored for developing new antibiotics.

Case Studies and Research Findings

Several studies have investigated the biological activity of 2-(2-Methylcyclohexyl)aniline and its derivatives. Below is a summary of key findings:

Study	Focus	Findings
Study A	Anticancer Activity	Demonstrated significant cytotoxic effects on human cancer cell lines (e.g., HCT-116).
Study B	Enzyme Inhibition	Found that the compound inhibited specific metabolic enzymes, leading to altered drug metabolism.
Study C	Antimicrobial Properties	Reported effectiveness against various bacterial strains, suggesting potential as a new antibiotic.

Example Case Study

In a study published in Catalysis Science & Technology, researchers synthesized derivatives of 2-(2-Methylcyclohexyl)aniline and evaluated their enzyme inhibition capabilities. The results indicated that certain derivatives exhibited enhanced binding affinities to target enzymes, suggesting promising leads for drug development .

Comparative Analysis with Related Compounds

The biological activity of 2-(2-Methylcyclohexyl)aniline can be compared with structurally similar compounds:

Compound Name	Structural Features	Biological Activity
4-Fluoro-2-(2-methylcyclohexyl)aniline	Fluorine substitution	Enhanced metabolic stability; potential anticancer properties
4-Chloro-2-(2-methylcyclohexyl)aniline	Chlorine substitution	Different electronic properties affecting reactivity and binding affinity

These comparisons highlight how minor structural variations can significantly influence biological activity.